Cas no 15401-89-5 ((4aR)-4a,5,6,7,8,8aα-Hexahydro-6α-hydroxy-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-9(4H)-one)

• Product Name: (4aR)-4a,5,6,7,8,8aα-Hexahydro-6α-hydroxy-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-9(4H)-one
• CAS No: 15401-89-5
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• CID: 193824
• Update Time: 2024-02-29

(4aR)-4a,5,6,7,8,8aα-Hexahydro-6α-hydroxy-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-9(4H)-one Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-b]furan-9(4H)-one,4a,5,6,7,8,8a-hexahydro-6-hydroxy-3,4a,5-trimethyl-, (4aR,5R,6R,8aR)-
• (4aR)-4a,5,6,7,8,8aα-Hexahydro-6α-hydroxy-3,4aβ,5β-trimethylnaphtho[2,3-b]furan-9(4H)-one
• Eremophila-7,11-dien-9-one,8,12-epoxy-3a-hydroxy-(8CI)
• Euryopsonol
• Naphtho[2,3-b]furan-9(4H)-one,4a,5,6,7,8,8a-hexahydro-6-hydroxy-3,4a,5-trimethyl-, [4aR-(4aa,5a,6b,8ab)]-
• CID 101289748
• Naphtho[2,3-b]furan-9(4H)-one, 4a,5,6,7,8,8a-hexahydro-6-hydroxy-3,4a,5-trimethyl-, (4aR,5R,6R,8aR)-

• Inchi： 1S/C15H20O3/c1-8-7-18-14-10(8)6-15(3)9(2)12(16)5-4-11(15)13(14)17/h7,9,11-12,16H,4-6H2,1-3H3/t9-,11-,12+,15+/m0/s1
• InChI Key： LWPOKQLTDYARRB-APAOZMKASA-N
• SMILES： O[C@@H]1CC[C@H]2C(C3=C(C(C)=CO3)C[C@]2(C)[C@H]1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 367
• Topological Polar Surface Area: 50.4
• XLogP3: 1.608

Experimental Properties

• Density: 1.152±0.06 g/cm3(Predicted)
• Melting Point: 230-232 °C
• Boiling Point: 387.1±42.0 °C(Predicted)
• pka: 14.88±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids